1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid
Overview
Description
1-(1-Amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid (1-ACPT) is an organic compound that has recently gained attention in the scientific community due to its unique properties and potential applications in the field of synthetic organic chemistry. 1-ACPT is a cyclopropyl-substituted amino alcohol, which is an important class of compounds used in organic synthesis. 1-ACPT has been found to be an effective reagent for the synthesis of a variety of organic compounds, including heterocyclic rings, and is also used in the synthesis of pharmaceuticals and other biologically active compounds.
Scientific Research Applications
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has been found to be an effective reagent for the synthesis of a variety of organic compounds, including heterocyclic rings, and is also used in the synthesis of pharmaceuticals and other biologically active compounds. In addition, 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has been used in the synthesis of polymers, dyes, and catalysts. It has also been used in the synthesis of peptides, proteins, and other biomolecules. In addition, 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has been used in the synthesis of polysaccharides and other polymers.
Mechanism of Action
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid is a nucleophilic reagent, which means that it can react with a variety of molecules to form new molecules. The reaction of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid with a molecule is typically initiated by the formation of a cyclopropyl cation, which is then attacked by a nucleophile. The nucleophile can be an amine, an alcohol, or a carboxylic acid, among others. The reaction proceeds through a series of steps, including the formation of a cyclopropyl cation, a cyclopropyl anion, and finally the formation of the desired product.
Biochemical and Physiological Effects
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has been found to be an effective reagent for the synthesis of a variety of organic compounds, including heterocyclic rings, and is also used in the synthesis of pharmaceuticals and other biologically active compounds. In addition, 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has been found to have antibacterial and antifungal properties, and has been used in the treatment of various infectious diseases. It has also been found to possess anti-cancer properties, and has been used in the treatment of various types of cancer.
Advantages and Limitations for Lab Experiments
The use of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid in lab experiments has several advantages, including its low cost, its high reactivity, and its ability to form a variety of products. Its high reactivity makes it an ideal reagent for the synthesis of various organic compounds. In addition, its low cost makes it an attractive option for use in laboratory experiments. However, the use of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid in lab experiments also has some limitations, including its potential toxicity and its limited shelf life.
Future Directions
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid has recently gained attention in the scientific community due to its unique properties and potential applications in the field of synthetic organic chemistry. In the future, research could focus on the use of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid in the synthesis of new compounds and materials, as well as its potential applications in the pharmaceutical and biotechnology industries. In addition, research could also focus on the development of novel methods for the synthesis of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid, as well as its potential toxicity and its potential use in medicine. Finally, research could also focus on the development of new methods for the synthesis of 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid derivatives, as well as its potential applications in the field of catalysis.
Synthesis Methods
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid can be synthesized using a variety of methods, including direct nucleophilic substitution, catalytic hydrogenation, and reductive amination. The direct nucleophilic substitution method involves the reaction of an alkyl halide with a nucleophile, such as a primary amine, to form the desired product. The catalytic hydrogenation method involves the reaction of an alkyl halide with a hydrogen source, such as palladium on carbon, to form the desired product. The reductive amination method involves the reaction of an aldehyde or ketone with an amine, such as ammonia, to form the desired product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid involves the reaction of cyclopropanone with ethylene oxide to form 1-(2-hydroxyethyl)cyclopropan-1-ol, which is then reacted with ammonia to form 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol. The resulting compound is then treated with trifluoroacetic acid to form the final product.", "Starting Materials": ["Cyclopropanone", "Ethylene oxide", "Ammonia", "Trifluoroacetic acid"], "Reaction": ["Step 1: Cyclopropanone is reacted with ethylene oxide in the presence of a base catalyst to form 1-(2-hydroxyethyl)cyclopropan-1-ol.", "Step 2: 1-(2-hydroxyethyl)cyclopropan-1-ol is then reacted with ammonia in the presence of a reducing agent to form 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol.", "Step 3: The resulting compound is then treated with trifluoroacetic acid to form 1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid."] } | |
CAS RN |
2757999-95-2 |
Product Name |
1-(1-amino-2-hydroxyethyl)cyclopropan-1-ol, trifluoroacetic acid |
Molecular Formula |
C7H12F3NO4 |
Molecular Weight |
231.2 |
Purity |
95 |
Origin of Product |
United States |
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